Cas no 870534-66-0 (1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate)

1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate is a versatile triflate ester derivative used as an intermediate in organic synthesis, particularly in the functionalization of heterocyclic compounds. Its key advantages include high reactivity as an electrophile, enabling efficient coupling reactions in the presence of nucleophiles or transition metal catalysts. The trifluoromethanesulfonate (triflate) group acts as an excellent leaving group, facilitating substitutions and cross-coupling reactions such as Suzuki, Heck, or Stille couplings. The 1,2,5-thiadiazole core contributes to its utility in pharmaceuticals and agrochemicals due to its electron-withdrawing properties. This compound is valued for its stability under standard handling conditions while remaining highly reactive in controlled synthetic applications.

1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate structure

870534-66-0 structure

Product Name:1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate

CAS No:870534-66-0

MF:C₃HF₃N₂O₃S₂

MW:234.176848173141

CID:2809758

PubChem ID:71405930

Update Time:2025-06-08

1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- DTXSID30826553
- G53937
- DTXCID50777295
- EN300-7464785
- 870534-66-0
- 1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate
- VJB53466
- Methanesulfonic acid, trifluoro-, 1,2,5-thiadiazol-3-yl ester
- Inchi： 1S/C3HF3N2O3S2/c4-3(5,6)13(9,10)11-2-1-7-12-8-2/h1H
- InChI Key： SUNWQKIYPDHEEC-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=NSN=1

Computed Properties

Exact Mass: 233.93806873Da
Monoisotopic Mass: 233.93806873Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 106Å²

1,2,5-Thiadiazol-3-yl trifluoromethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7464785-0.05g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	0.05g	$101.0	2024-05-23
Enamine	EN300-7464785-0.1g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	0.1g	$152.0	2024-05-23
Enamine	EN300-7464785-0.25g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	0.25g	$216.0	2024-05-23
Enamine	EN300-7464785-0.5g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	0.5g	$407.0	2024-05-23
Enamine	EN300-7464785-1.0g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	1.0g	$528.0	2024-05-23
Enamine	EN300-7464785-2.5g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	2.5g	$1034.0	2024-05-23
Enamine	EN300-7464785-5.0g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	5.0g	$1530.0	2024-05-23
Enamine	EN300-7464785-10.0g	1,2,5-thiadiazol-3-yl trifluoromethanesulfonate	870534-66-0	95%	10.0g	$2269.0	2024-05-23
1PlusChem	1P004NQU-50mg	Methanesulfonic acid, trifluoro-, 1,2,5-thiadiazol-3-yl ester	870534-66-0	95%	50mg	$182.00	2024-04-21
1PlusChem	1P004NQU-100mg	Methanesulfonic acid, trifluoro-, 1,2,5-thiadiazol-3-yl ester	870534-66-0	95%	100mg	$243.00	2024-04-21